Quinoxaline, 2-[(4-nitrophenyl)methyl]-3-phenyl-

• IUPAC Name: 2-[(4-nitrophenyl)methyl]-3-phenylquinoxaline
• InChI: InChI=1S/C21H15N3O2/c25-24(26)17-12-10-15(11-13-17)14-20-21(16-6-2-1-3-7-16)23-19-9-5-4-8-18(19)22-20/h1-13H,14H2
• InChI Key: DESAQHCFQVNQIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2CC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H15N3O2
• DSSTOX Substance ID: DTXSID10355659
• Molecular Weight: 341.4 g/mol
• CAS RN: 18039-33-3

Description

Quinoxaline is a nitrogen-containing heterocyclic compound with many pharmaceutical and industrial purposes. The quinoxaline containing drugs such as Olaquindox, Echinomycin, Atinoleutin, Levomycin, and Carbadox are currently used as an antibiotic in the market.

Synthesis Analysis

Quinoxaline can be synthesized by adopting green chemistry principles. The reaction of spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds gives the product as quinoxaline.

Molecular Structure Analysis

Quinoxaline is structurally isomeric to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine. The structure determination of some new quinoxaline derivatives was described using 1H NMR, 13C NMR and mass spectral analysis.

Chemical Reactions Analysis

The synthesis of some new quinoxaline derivatives and their structure determination using 1H NMR, 13C NMR and mass spectral analysis was described. The reaction Scheme 18, expounds the synthetic pathway to prepare 4-(2-methyl quinoxaline-3-yloxy)benzaldehyde (60) and N-((4-(2-methylquinoxaline-3-yloxy)phenyl)methylene)-4-substituted benzenamine (63) using 2-chloro-3-methyl quinoxaline(59).

Physical And Chemical Properties Analysis

Quinoxaline is a low melting solid and is miscible in water. It is a weak base and can form salts with acids. The linear formula of 2-methyl-3-(4-nitrophenyl)quinoxaline is C15H11N3O2 and its molecular weight is 265.274.

Scientific Research Applications

Antiviral Agents

• Findings :
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Photothermal Agents

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Future Directions

Quinoxaline derivatives have diverse therapeutic uses and have become the crucial component in drugs used to treat cancerous cells, AIDS, plant viruses, schizophrenia, certifying them a great future in medicinal chemistry. This review paves the way as a source of references for the further development of drug discovery in the wide spectrum of its biological importance.

Mechanism of Action

Target of Action

Compounds with similar structures, such as s-(4-nitrobenzyl)glutathione, have been found to target glutathione s-transferase p . This enzyme plays a crucial role in detoxification by catalyzing the conjugation of many hydrophobic and electrophilic compounds with reduced glutathione .

Mode of Action

S-(4-nitrobenzyl)glutathione acts as a substrate for Glutathione S-transferase P, facilitating the detoxification process .

Biochemical Pathways

Compounds with similar structures have been found to influence the glutathione metabolism pathway . This pathway plays a vital role in protecting the cell from oxidative stress.

Pharmacokinetics

Similar compounds like s-(4-nitrobenzyl)glutathione have been found to exhibit certain pharmacokinetic properties . For instance, S-(4-nitrobenzyl)glutathione is known to interact with Glutathione S-transferase P, which could potentially influence its bioavailability .

Result of Action

Based on the potential interaction with glutathione s-transferase p, it can be hypothesized that this compound might play a role in the detoxification process and protection against oxidative stress .